1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene

• IUPAC Name: 1-chloro-4-[2-[2-(3-methoxyphenoxy)ethoxy]ethoxy]naphthalene
• InChI: InChI=1S/C21H21ClO4/c1-23-16-5-4-6-17(15-16)25-13-11-24-12-14-26-21-10-9-20(22)18-7-2-3-8-19(18)21/h2-10,15H,11-14H2,1H3
• InChI Key: PVFCAWFSHSAECR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCOCCOC2=CC=C(C3=CC=CC=C32)Cl
• Molecular Formula: C21H21ClO4
• Molecular Weight: 372.8 g/mol

Description

1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene, also known as CME-011, is a synthetic compound that has been studied for its potential use in scientific research. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further research. In

Mechanism of Action

The mechanism of action of 1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene involves its ability to disrupt the microtubule network in cells. Microtubules are essential for cell division and are a target for many anticancer drugs. 1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene binds to the colchicine-binding site on tubulin, a protein that makes up microtubules, and inhibits the polymerization of tubulin into microtubules. This disrupts the microtubule network and inhibits cell division, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene has been shown to have various biochemical and physiological effects. In addition to its anticancer activity, 1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene has been shown to have neuroprotective effects, improve cognitive function, and reduce blood pressure. These effects are thought to be due to 1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene's ability to interact with various proteins and enzymes in the body, such as tubulin, acetylcholinesterase, and nitric oxide synthase.

Advantages and Limitations for Lab Experiments

1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. It has also been shown to have a high degree of selectivity for its target proteins, minimizing off-target effects. However, 1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene also has some limitations. It can be difficult to work with due to its low solubility in aqueous solutions, and it may have limited bioavailability in vivo.

Future Directions

There are several future directions for research involving 1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene. One potential area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the exploration of 1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene's potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene and its potential for use in combination with other anticancer drugs.

Scientific Research Applications

1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene has been studied for its potential use in various scientific research applications, including cancer research, neuroscience, and cardiovascular research. In cancer research, 1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene has been shown to inhibit the growth of cancer cells by disrupting the microtubule network. In neuroscience, 1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene has been shown to have neuroprotective effects and improve cognitive function in animal models. In cardiovascular research, 1-chloro-4-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}naphthalene has been shown to have vasodilatory effects and reduce blood pressure in animal models.